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Compound Focus: Citalopram Hydrobromide

CAS No.: 59729-32-7

Cat. No.: S523860

Chemical and Pharmacological Profile

Citalopram hydrobromide is a selective serotonin reuptake inhibitor (SSRI) with a chemical structure
unrelated to other SSRIs or tricyclic/tetracyclic antidepressants [1]. It is a racemic bicyclic phthalane

derivative [1].

Property Description

Systematic (IUPAC) (x)-1-(3-Dimethylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-
Name carbonitrile, hydrobromide [1]

Molecular Formula C20H21FN:20 (free base); C20H22BrFN20 (HBr salt) [2] [1]

Molecular Weight 324.39 g/mol (free base); 405.35 g/mol (HBr salt) [2] [1]
DrugBank ID DB00215 [2]
Modality Small Molecule [2]

Mechanism of Action and Pharmacodynamics
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Citalopram's antidepressant effect is primarily linked to the potentiation of serotonergic activity in the central
nervous system (CNS) by inhibiting neuronal reuptake of serotonin (5-HT) via the serotonin transporter
(SLC6A4) [2] [1]. It is the most selective agent in the SSRI class, exhibiting minimal effects on the reuptake
of norepinephrine and dopamine and possessing negligible affinity for a wide range of other receptors,
including muscarinic cholinergic, histaminergic, and adrenergic receptors [2] [3] [1]. The (S)-enantiomer is

primarily responsible for the serotonin reuptake inhibition [1].

The diagram below illustrates the core mechanism of Citalopram's action at the synaptic level.
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Citalopram inhibits the serotonin transporter (SERT), increasing synaptic serotonin levels.

Pharmacokinetics and Metabolism

The single- and multiple-dose pharmacokinetics of citalopram are linear and dose-proportional [2] [1]. The

following table summarizes its key pharmacokinetic parameters.
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Parameter

Summary

Bioavailability

Time to Peak (Tmax)

Protein Binding

Volume of Distribution

Metabolism

Primary Metabolites

Metabolite Activity

Half-life

Elimination

~80% [2] [3] [1]

~4 hours [2] [1]

~80% [2] [1]

~12 L/kg [2] [1]

Primarily hepatic via CYP3A4 and CYP2C19 [2] [3] [1]

Demethylcitalopram (DCT), Didemethylcitalopram (DDCT) [2] [1]

>8 times less potent than parent compound [1]

~35 hours [2] [1]

Urine (~12-23% as unchanged drug); Feces (~10%) [2]

The metabolic pathway of Citalopram is visualized below.
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Citalopram is metabolized in the liver by cytochrome P450 enzymes to active metabolites.

Clinical Applications and Dosing

Citalopram is FDA-approved for Major Depressive Disorder (MDD) in adults [2] [3]. It also has numerous
off-label uses and is included in the WHO Model List of Essential Medicines [3].

Condition Status Recommended Adult Dose (Oral)
Major Depressive Disorder FDA-Approved Start: 20 mg once daily. Max: 40 mg once daily
(MDD) [21[3] [3] [4].
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Condition Status Recommended Adult Dose (Oral)

Panic Disorder Approved (e.g., Start: 10 mg daily, increase to 20 mg after 1
UK) [5] week. Max: 40 mg daily [5].

Obsessive-Compulsive Off-label [2] [3] Doses may be higher, but caution required due

Disorder (OCD) to QT risk [3].

Generalized Anxiety Disorder  Off-label [3] -
(GAD)

Premenstrual Dysphoric Off-label [3] -

Disorder (PMDD)

Special Population Dosing:

e Elderly ( >65 years) & Hepatic Impairment: Maximum dose of 20 mg daily [3] [1] [5].
¢ Renal Impairment (mild-to-moderate): No dose adjustment needed [3] [1].
e CYP2C19 Poor Metabolizers: Maximum dose of 20 mg daily [3] [1].

Adverse Effects and Safety

Category Details

Most Common Nausea, drowsiness, insomnia, dry mouth, increased sweating, tremor, diarrhea,
Adverse Effects sexual dysfunction (dose-dependent) [3] [6].

Serious & Boxed Suicidality: Increased risk in children, adolescents, and young adults [3] [1] [6]. QT
Warnings Prolongation: Dose-dependent; max 40 mg/day (20 mg for certain groups) [3] [7].

Serotonin Syndrome: Potentially life-threatening [3] [6].

Other Significant Bleeding, hyponatremia (SIADH), seizures, mania/hypomania, withdrawal
Risks symptoms on discontinuation [3] [5] [6].

Emerging Research and Experimental Considerations
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Recent research explores Citalopram's effects beyond mood regulation. A 2025 systematic review suggests
Citalopram and escitalopram may have beneficial effects on glycemic control, showing reductions in HbAlc
and fasting blood glucose in patients with major depressive disorder and type 2 diabetes [8]. The proposed

mechanisms include modulation of the HPA axis and improvement of insulin sensitivity [8].

Methodological considerations for clinical trials, as derived from this review, include:

¢ Primary Outcomes: Changes in HbAlc (%) and Fasting Blood Glucose (FBG, mg/dI) [8].

e Secondary Outcomes: Lipid profiles (Triglycerides, Cholesterol, HDL, LDL) and depressive symptom
scales (e.g., HAM-D) [8].

¢ Study Design: Placebo-controlled, randomized trials are essential. Subgroup analysis by comorbidity
(T2DM-MDD vs. MDD-only) is recommended [8].

¢ Dosing: Studies used Citalopram at 20-40 mg/day for 8-26 weeks [8].

Conclusion

Citalopram hydrobromide remains a clinically relevant SSRI due to its highly selective mechanism of
action and well-characterized profile. Key considerations for researchers and prescribers include its dose-
dependent QT prolongation risk, need for careful dose titration in special populations, and potential for
clinically significant drug-drug interactions. Emerging evidence of its metabolic effects opens new avenues

for research into its therapeutic applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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